5-[(4-methylphenyl)(2-pyridinylamino)methyl]-6-quinolinol

• IUPAC Name: 5-[(4-methylphenyl)-(pyridin-2-ylamino)methyl]quinolin-6-ol
• InChI: InChI=1S/C22H19N3O/c1-15-7-9-16(10-8-15)22(25-20-6-2-3-13-24-20)21-17-5-4-14-23-18(17)11-12-19(21)26/h2-14,22,26H,1H3,(H,24,25)
• InChI Key: DQVBVAOJAOOSFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C2=C(C=CC3=C2C=CC=N3)O)NC4=CC=CC=N4
• Molecular Formula: C22H19N3O
• Molecular Weight: 341.4 g/mol

Description

5-[(4-methylphenyl)(2-pyridinylamino)methyl]-6-quinolinol, also known as PFT-α, is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases. This compound has been shown to have a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties.

Scientific Research Applications

5-[(4-methylphenyl)(2-pyridinylamino)methyl]-6-quinolinolα has been extensively studied for its potential therapeutic applications in various diseases, including cancer, viral infections, and inflammatory diseases. In cancer research, this compoundα has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and inhibiting the activity of the oncogene c-Myc. In viral infections, this compoundα has been shown to inhibit the replication of various viruses, including HIV, HCV, and influenza virus. In inflammatory diseases, this compoundα has been shown to reduce inflammation by inhibiting the activity of the transcription factor NF-κB.

Mechanism of Action

The mechanism of action of 5-[(4-methylphenyl)(2-pyridinylamino)methyl]-6-quinolinolα involves the inhibition of the p53-MDM2 interaction, which leads to the stabilization and activation of p53. Activated p53 then induces the expression of downstream target genes that are involved in various cellular processes, including apoptosis, cell cycle arrest, and DNA repair. In addition, this compoundα has been shown to inhibit the activity of NF-κB, which is a transcription factor that plays a key role in inflammation and immune response.
Biochemical and Physiological Effects:
This compoundα has been shown to have a wide range of biochemical and physiological effects, including the induction of apoptosis, inhibition of cell proliferation, and reduction of inflammation. In addition, this compoundα has been shown to have anti-viral properties by inhibiting the replication of various viruses, including HIV, HCV, and influenza virus.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 5-[(4-methylphenyl)(2-pyridinylamino)methyl]-6-quinolinolα in lab experiments is its high potency and specificity for the p53-MDM2 interaction. This allows for the selective activation of p53 and downstream target genes, which can be useful for studying the role of p53 in various cellular processes. However, one of the limitations of using this compoundα is its potential toxicity and off-target effects, which can impact the interpretation of experimental results.

Future Directions

There are several future directions for research on 5-[(4-methylphenyl)(2-pyridinylamino)methyl]-6-quinolinolα, including the development of more potent and selective analogs, the evaluation of its therapeutic potential in various diseases, and the elucidation of its mechanism of action in more detail. In addition, further studies are needed to determine the optimal dosage and administration route of this compoundα for therapeutic applications. Finally, the potential toxicity and off-target effects of this compoundα need to be further investigated to ensure its safety for clinical use.
Conclusion:
In conclusion, this compoundα is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases. Its high potency and specificity for the p53-MDM2 interaction make it a useful tool for studying the role of p53 in various cellular processes. However, its potential toxicity and off-target effects need to be further investigated to ensure its safety for clinical use. Further research is needed to fully understand the mechanism of action of this compoundα and to evaluate its therapeutic potential in various diseases.